Cas no 73220-26-5 (Benzene, 1-methoxy-2-(methoxymethoxy)-)

• Product Name: Benzene, 1-methoxy-2-(methoxymethoxy)-
• CAS No: 73220-26-5
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• MDL: MFCD27928051
• CID: 542824
• PubChem ID: 12536277
• Update Time: 2025-08-05

Benzene, 1-methoxy-2-(methoxymethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methoxy-2-(methoxymethoxy)-
• 1-methoxy-2-(methoxymethoxy)benzene
• FT-0731998
• E93169
• DTXSID70501670
• RGPYMYQHGXCBPN-UHFFFAOYSA-N
• 73220-26-5
• MFCD27928051
• SCHEMBL2101135

• MDL： MFCD27928051
• Inchi： 1S/C9H12O3/c1-10-7-12-9-6-4-3-5-8(9)11-2/h3-6H,7H2,1-2H3
• InChI Key： RGPYMYQHGXCBPN-UHFFFAOYSA-N
• SMILES： O(COC)C1C=CC=CC=1OC

Computed Properties

• Exact Mass: 168.078644241g/mol
• Monoisotopic Mass: 168.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 27.7Ų

Additional information on Benzene, 1-methoxy-2-(methoxymethoxy)-

Benzene, 1-methoxy-2-(methoxymethoxy): An Overview of CAS No. 73220-26-5

Benzene, 1-methoxy-2-(methoxymethoxy) (CAS No. 73220-26-5) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound, characterized by its unique structural features, offers a wide range of applications due to its reactivity and functional group versatility.

The chemical structure of Benzene, 1-methoxy-2-(methoxymethoxy) consists of a benzene ring with a methoxy group at the 1-position and a methoxymethoxy group at the 2-position. The presence of these functional groups imparts specific chemical properties that make this compound valuable in various synthetic pathways and as an intermediate in the production of pharmaceuticals and other fine chemicals.

Recent advancements in the field of organic synthesis have highlighted the importance of Benzene, 1-methoxy-2-(methoxymethoxy) as a key building block. Its ability to undergo selective functionalization reactions has been extensively studied, particularly in the context of developing new synthetic methods for complex molecule synthesis. For instance, researchers have utilized this compound in palladium-catalyzed cross-coupling reactions to synthesize biologically active molecules with high efficiency and selectivity.

In the pharmaceutical industry, Benzene, 1-methoxy-2-(methoxymethoxy) has shown promise as an intermediate in the synthesis of various drugs. Its reactivity and functional group compatibility make it suitable for the preparation of intermediates that are crucial in the development of new therapeutic agents. Studies have demonstrated its utility in the synthesis of anti-inflammatory drugs, antiviral agents, and anticancer compounds.

The environmental impact and safety profile of Benzene, 1-methoxy-2-(methoxymethoxy) have also been subjects of recent research. Efforts are ongoing to develop greener synthetic methods that minimize environmental hazards while maintaining high yields and selectivity. This aligns with the growing trend towards sustainable chemistry practices in both academic and industrial settings.

From a materials science perspective, Benzene, 1-methoxy-2-(methoxymethoxy) has been explored for its potential in polymer synthesis and as a precursor for functional materials. Its ability to participate in controlled radical polymerization reactions has opened new avenues for the development of advanced materials with tailored properties. These materials find applications in areas such as electronics, coatings, and biomedical devices.

In conclusion, Benzene, 1-methoxy-2-(methoxymethoxy) (CAS No. 73220-26-5) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications and improve synthetic methods, the importance of this compound is likely to grow further.